2-Methoxy-4-(methylthio)benzoic acid

• IUPAC Name: 2-methoxy-4-methylsulfanylbenzoic acid
• InChI: InChI=1S/C9H10O3S/c1-12-8-5-6(13-2)3-4-7(8)9(10)11/h3-5H,1-2H3,(H,10,11)
• InChI Key: UOPCPHJGGRTYNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)SC)C(=O)O
• Molecular Formula: C9H10O3S
• DSSTOX Substance ID: DTXSID50223161
• Molecular Weight: 198.24 g/mol
• CAS No.: 72856-73-6

Description

2-Methoxy-4-(methylthio)benzoic acid is a useful research compound. Its molecular formula is C9H10O3S and its molecular weight is 198.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Derivatives : The compound has been used to synthesize various derivatives, such as 2-[(4-methoxy-6-methylthio-2-pyrimidinyl)aminocarbonyl- aminosulfonyl]benzoic acid methyl ester, demonstrating its versatility in chemical synthesis (H. Ming & D. South, 2004).

• Crystal Structure Studies : Investigations into the crystal structure of derivatives of 2-Methoxy-4-(methylthio)benzoic acid provide insights into the molecular conformations and potential applications in material science (H. Ming & D. South, 2004).

Novel Synthesis Methods

• Innovative Synthesis Approaches : Research into novel synthesis methods of derivatives, such as 2-amino-4-methoxy benzoic acid, highlights the ongoing efforts to develop more efficient and cost-effective production techniques (Jiang Jian-hui, 2010).

• Intermediate Compound Synthesis : The compound serves as an intermediate in the synthesis of other complex molecules, like 4-amino-2-methoxy-5-ethylthio benzoic acid, underscoring its importance in pharmaceutical and chemical industries (Yang Guo-jun, 2010).

Applications in Polyaniline Doping

• Polyaniline Doping : The use of 2-methoxybenzoic acid as a dopant for polyaniline, a conductive polymer, illustrates its application in advanced material sciences and electronics (C. A. Amarnath & S. Palaniappan, 2005).

Synthesis in Pharmaceuticals

• Pharmaceutical Intermediates : It's used in synthesizing intermediates for drugs like amisulpride, demonstrating its role in the development of novel pharmaceutical compounds (Yang Guo-jun, 2010).

Spectroscopic Analysis and Characterization

• Spectroscopic Studies : Investigations into the molecular structure and spectroscopic characteristics of derivatives provide essential data for understanding chemical properties and potential applications in various fields (C. Meganathan et al., 2010).

Environmental and Toxicological Studies

• Environmental Impact Assessment : Research on the toxicity of benzoic acid derivatives, including 2-methoxybenzoic acid, in various environmental contexts is crucial for understanding their ecological impact and safety profiles (L. G. Gorokhova et al., 2020).

Mechanism of Action

Target of Action

A related compound, 4-(methylthio)benzoic acid, has been reported to interact with dna inEscherichia coli K12 .

Mode of Action

It’s worth noting that 4-(methylthio)benzoic acid, a similar compound, has been shown to prevent in vitro dna binding and mutation induction inEscherichia coli K12 .

Result of Action

4-(methylthio)benzoic acid, a related compound, has been reported to reduce cisplatin nephrotoxicity in rats .

Biochemical Analysis

Biochemical Properties

2-Methoxy-4-(methylthio)benzoic acid plays a significant role in biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, it has been observed to reduce cisplatin nephrotoxicity in rats by preventing in vitro DNA binding and mutation induction in Escherichia coli K12 . This indicates that this compound can modulate enzyme activity and protect against DNA damage, highlighting its potential as a protective agent in biochemical processes.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, its administration has been shown to reduce nephrotoxicity in rats, suggesting its protective role in cellular health . Additionally, its impact on DNA binding and mutation induction in Escherichia coli K12 further underscores its significance in maintaining cellular integrity and function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression and cellular responses. The compound’s ability to prevent DNA binding and mutation induction in Escherichia coli K12 suggests that it may interact with DNA or associated proteins to protect against genetic damage . This protective mechanism is crucial for its potential therapeutic applications.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Its stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions, allowing for prolonged observation of its effects

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it has been observed to reduce nephrotoxicity and protect against DNA damage . Higher doses may lead to toxic or adverse effects, highlighting the importance of dosage optimization in therapeutic applications. Understanding the threshold effects and potential toxicity is crucial for its safe and effective use in animal models.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that influence its metabolism. Its role in reducing nephrotoxicity and preventing DNA binding suggests that it may modulate metabolic flux and metabolite levels

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its function. It interacts with transporters and binding proteins that facilitate its localization and accumulation in specific cellular compartments . Understanding these interactions is essential for optimizing its therapeutic potential and ensuring targeted delivery to affected tissues.

Subcellular Localization

This compound exhibits specific subcellular localization, which influences its activity and function. It may be directed to particular compartments or organelles through targeting signals or post-translational modifications . This localization is crucial for its protective effects on DNA and cellular health, as it ensures that the compound reaches its intended site of action.

Synthesis routes and methods

Procedure details

Sodiumhydroxide (11.0 g, 275 mmol) was dissolved in water (70 ml) and cooled to 0° C. Bromine (3.5 ml, 68.7 mmol) was added, and after 15 min a cold solution of 1-[2-methoxy-4-(methylthio)phenyl]ethanone in dioxane (140 ml) was added dropwise during 20 min. The reaction mixture was stirred at 0° C. for 2.5 h. Na2SO3 (10 g dissolved in 50 ml water) was added and after 10 min the reaction mixture was acidified with an aqueous HCl (10%). The aqueous phase was extracted with EtOAc and the combined organic phases were dried (Na2SO4) and evaporated under reduced pressure to give an oil (5.7 g) of the title compound. Some sulfoxide and sulfonyl compound are also observed. 1H-NMR (400 MHz, MeOH): δ 7.77 (1H, d, J 8.4 Hz), δ 6.91 (1H, s), δ 6.84 (1H, dd, J1 8.0 Hz, J2 1.2 Hz), δ 3.96 (3H, s), δ 2.53 (3H, s).